Cas no 126266-38-4 (BenzoylmesaconineHydrochloride)

• Product Name: BenzoylmesaconineHydrochloride
• CAS No: 126266-38-4
• Molecular Formula: C₃₂H₄₅NO₁₀^.HCl
• Molecular Weight: 640.17
• CID: 63812
• PubChem ID: 102600863

BenzoylmesaconineHydrochloride Properties

Names and Identifiers

• Benzoylmesaconine hydrochloride
• Hokbusine A hydrochloride
• (1a,3a,6a,14a,15a,16b)-1,6,8,16-Tetramethoxy-4-(methoxymethyl)-20-methylaconitane-3,13,14,15-tetrol 14-benzoate hydrochloride
• [(1R,2S,3R,4S,5S,6S,8S,9R,13R,14R,16S,17S,18R)-3,5,8,14-Tetrahydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate;hydrate;hydrochloride
• 126266-38-4

• InChIKey： XRTSTRVVIFSUJU-AXODCOLYSA-N
• Inchi： InChI=1S/C31H43NO10.ClH.H2O/c1-32-14-27(15-38-2)18(33)11-19(39-3)30-17-12-28(35)20(40-4)13-29(36,21(24(30)32)22(41-5)23(27)30)31(17,37)26(28)42-25(34)16-9-7-6-8-10-16;;/h6-10,17-24,26,33,35-37H,11-15H2,1-5H3;1H;1H2/t17-,18+,19-,20-,21-,22-,23+,24?,26-,27-,28-,29-,30-,31+;;/m0../s1
• SMILES： CN1CC2(C(CC(C34C2C(C(C31)C5(CC(C6(CC4C5(C6OC(=O)C7=CC=CC=C7)O)O)OC)O)OC)OC)O)COC.O.Cl

Computed Properties

• Exact Mass: 643.27600
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 8
• Monoisotopic Mass: 643.2759390g/mol
• Heavy Atom Count: 44
• Complexity: 1100
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 148Ų

Experimental Properties

• LogP: 0.50690
• PSA: 156.61000
• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids